Cas no 1202167-40-5 (1-(1,5-naphthyridin-2-yl)-Ethanone)

• Product Name: 1-(1,5-naphthyridin-2-yl)-Ethanone
• CAS No: 1202167-40-5
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 1101609
• PubChem ID: 119083477
• Update Time: 2025-04-20

1-(1,5-naphthyridin-2-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1,5-naphthyridin-2-yl)-Ethanone
• SCHEMBL20572033
• 1202167-40-5
• 1-(1,5-Naphthyridin-2-yl)ethanone
• DB-131343

• Inchi： 1S/C10H8N2O/c1-7(13)8-4-5-9-10(12-8)3-2-6-11-9/h2-6H,1H3
• InChI Key： JNLYWPWLYAJSEP-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=C2C(C=CC=N2)=N1

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.8Ų